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Compound of Interest

Compound Name: 2,2-Dimethylchroman

Cat. No.: B156738 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 2,2-Dimethylchroman, a heterocyclic

compound that serves as a crucial scaffold in numerous biologically active molecules. We will

delve into its chemical identity, physicochemical properties, synthesis methodologies, and

diverse applications, with a particular focus on its relevance in medicinal chemistry and drug

discovery.

Chemical Identity and Nomenclature
2,2-Dimethylchroman is a benzopyran derivative characterized by a chroman core with two

methyl groups substituted at the second position.
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Identifier Value Source

IUPAC Name
2,2-dimethyl-3,4-dihydro-2H-1-

benzopyran
[1]

CAS Number 1198-96-5 [1][2]

Molecular Formula C₁₁H₁₄O [1][2]

Molecular Weight 162.23 g/mol [1][2]

Synonyms

2,2-Dimethylchromane, 3,4-

Dihydro-2,2-dimethyl-2H-1-

benzopyran

[1]

Physicochemical Properties
Understanding the physicochemical properties of 2,2-Dimethylchroman is essential for its

handling, formulation, and application in various experimental settings.

Property Value Source

Appearance Colorless to light yellow liquid [2]

Boiling Point 248.94°C (estimated) [2]

Density 0.9411 g/cm³ (estimated) [2]

Refractive Index 1.5400 (estimated) [2]

Storage Temperature 2-8°C [2]

Synthesis of 2,2-Dimethylchroman and its
Derivatives
The synthesis of the 2,2-dimethylchroman scaffold is a key step in the development of various

bioactive compounds. Several synthetic strategies have been developed, often involving the

reaction of a phenol with a prenylating agent.
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General Synthesis Workflow
A common approach involves the condensation of a phenol with 3-methylcrotonaldehyde or a

related compound, catalyzed by an acid or a base.

Phenol Derivative

Condensation ReactionPrenylating Agent
(e.g., 3-methylcrotonaldehyde)

Catalyst
(Acid or Base)

2,2-Dimethylchromene Intermediate Reduction 2,2-Dimethylchroman Product

Click to download full resolution via product page

Caption: General workflow for the synthesis of 2,2-Dimethylchroman.

Detailed Experimental Protocol: Synthesis of 2,2-
Dimethyl-2H-chromene Derivatives
This protocol outlines a method for synthesizing chromene derivatives, which can be

subsequently reduced to the corresponding chromans.[3]

Materials:

4-hydroxybenzaldehyde

3-chloro-3-methyl-1-butyne

Dimethylformamide (DMF)

4N Sodium hydroxide (NaOH) solution

Diethyl ether
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Brine

Magnesium sulfate

Procedure:

A solution of 4-hydroxybenzaldehyde (20 mmol) and 3-chloro-3-methyl-1-butyne (10 mmol)

in 8 ml of DMF is prepared in a reaction flask.[3]

To this solution, 5 ml of 4N aqueous NaOH solution is added.[3]

The mixture is stirred vigorously at 60°C for 20 hours.[3]

After cooling, 20 ml of water is added to the reaction mixture.[3]

The product is extracted three times with 30 ml of diethyl ether.[3]

The combined organic layer is washed with 40 ml of 1N aqueous NaOH solution and brine.

[3]

The organic layer is then dried with magnesium sulfate to yield the crude product as a pale

yellow viscous liquid.[3]

Applications in Research and Drug Development
The 2,2-dimethylchroman scaffold is a privileged structure in medicinal chemistry due to its

presence in a wide range of natural products and synthetic compounds with significant

biological activities.

Anticancer Activity
Derivatives of 2,2-dimethylchroman have shown promising potential as anticancer agents.[3]

For instance, certain novel 2,2-dimethyl-2H-chromene derivatives have been synthesized and

evaluated for their in vitro anticancer activity.[3] Studies have shown that these compounds can

induce apoptosis in cancer cells, highlighting their potential in cancer therapy.[4] Specifically,

tamoxifen analogs based on the dimethyl-chroman structure have demonstrated significant

antiproliferative activity against both estrogen receptor-positive (ER+) and negative (ER-)

breast cancer cells.[4]
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Caption: Proposed mechanism of anticancer activity of 2,2-Dimethylchroman derivatives.

Antimicrobial and Anti-leishmanial Activity
Thiochromanone derivatives based on the 2,2-dimethylchroman scaffold have been designed

and synthesized as potential anti-leishmanial agents.[5] These compounds have shown

inhibitory activity against Leishmania parasites.[5]

Other Biological Activities
The 2,2-dimethylchroman framework is found in compounds exhibiting a variety of other

biological activities, including:

Antihypertensive properties[6]

Antioxidant effects[6]
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Antithrombotic activity[6][7]

Safety and Handling
Proper safety precautions are crucial when handling 2,2-Dimethylchroman and its derivatives.

Handling: Avoid contact with skin, eyes, and clothing. Use only with adequate ventilation and

wear appropriate personal protective equipment (PPE), including gloves and eye/face

protection.[8][9] Wash hands thoroughly after handling.[8][9]

Storage: Store in a tightly-closed container in a cool, dry, and well-ventilated area away from

incompatible substances and sources of ignition.[8]

First Aid:

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing.[8]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes.[8]

Inhalation: Remove to fresh air. If breathing is difficult, give oxygen.[8]

Ingestion: If swallowed, call a poison center or doctor if you feel unwell.

Conclusion
2,2-Dimethylchroman is a versatile chemical entity with a significant presence in compounds

of biological and medicinal importance. Its synthesis and derivatization continue to be an active

area of research, with new applications constantly being explored. A thorough understanding of

its properties, synthesis, and handling is essential for researchers and scientists working in the

fields of organic chemistry, medicinal chemistry, and drug development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b156738#2-2-dimethylchroman-cas-number-and-
iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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